1-[(4-bromo-2,5-dimethoxyphenyl)sulfonyl]-2-methyl-1H-benzimidazole

• Molecular Formula: C16H15BrN2O4S
• Molecular Weight: 411.3 g/mol
• IUPAC Name: 1-(4-bromo-2,5-dimethoxyphenyl)sulfonyl-2-methylbenzimidazole
• InChI: InChI=1S/C16H15BrN2O4S/c1-10-18-12-6-4-5-7-13(12)19(10)24(20,21)16-9-14(22-2)11(17)8-15(16)23-3/h4-9H,1-3H3
• InChI Key: RSBQKAGPSGFVGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1S(=O)(=O)C3=C(C=C(C(=C3)OC)Br)OC

Description

1-[(4-bromo-2,5-dimethoxyphenyl)sulfonyl]-2-methyl-1H-benzimidazole is a synthetic organic compound that belongs to the benzimidazole class This compound is characterized by the presence of a benzimidazole core substituted with a 4-bromo-2,5-dimethoxyphenylsulfonyl group and a methyl group

Preparation Methods

The synthesis of 1-[(4-bromo-2,5-dimethoxyphenyl)sulfonyl]-2-methyl-1H-benzimidazole typically involves multi-step reactions starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the benzimidazole core: This can be achieved by the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivative under acidic conditions.

Introduction of the sulfonyl group: The benzimidazole core is then reacted with 4-bromo-2,5-dimethoxybenzenesulfonyl chloride in the presence of a base such as triethylamine to form the desired sulfonylated product.

Methylation: The final step involves the methylation of the benzimidazole nitrogen using a methylating agent like methyl iodide.

Industrial production methods may involve optimization of these steps to enhance yield and purity, as well as the use of continuous flow reactors to scale up the synthesis.

Chemical Reactions Analysis

1-[(4-bromo-2,5-dimethoxyphenyl)sulfonyl]-2-methyl-1H-benzimidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to reduce specific functional groups.

Substitution: The bromine atom in the 4-bromo-2,5-dimethoxyphenyl group can be substituted with other nucleophiles under appropriate conditions, such as using a palladium-catalyzed Suzuki-Miyaura coupling reaction.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium complexes, and bases like potassium carbonate. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: The compound serves as a valuable intermediate in the synthesis of more complex molecules and materials.

Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research has explored its potential as a therapeutic agent for various diseases, leveraging its ability to interact with specific biological targets.

Industry: The compound’s unique chemical properties make it useful in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(4-bromo-2,5-dimethoxyphenyl)sulfonyl]-2-methyl-1H-benzimidazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

1-[(4-bromo-2,5-dimethoxyphenyl)sulfonyl]-2-methyl-1H-benzimidazole can be compared with other benzimidazole derivatives and sulfonylated compounds:

Similar Compounds: Examples include 1-[(4-bromo-2,5-dimethoxyphenyl)sulfonyl]-1H-pyrazole and 1-[(4-bromo-2,5-dimethoxyphenyl)sulfonyl]-1H-imidazole.

Uniqueness: The presence of both the benzimidazole core and the 4-bromo-2,5-dimethoxyphenylsulfonyl group imparts unique chemical and biological properties to the compound, distinguishing it from other similar molecules.